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Compound of Interest

Compound Name: Acid Red 186

Cat. No.: B1585011 Get Quote

Essential Safety and Handling Guide for Acid Red
186
This guide provides crucial safety, handling, and disposal information for Acid Red 186 (CAS

No. 52677-44-8), designed for researchers, scientists, and drug development professionals.

Adherence to these protocols is essential for ensuring laboratory safety and procedural

accuracy.

Chemical and Physical Properties
Acid Red 186 is a purplish-red, water-soluble powder classified as a monoazo metal complex

dye.[1][2] Understanding its properties is the first step in safe handling.
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Property Value

CAS Number 52677-44-8[1][2][3]

C.I. Number 18810[2][3]

Molecular Formula C₂₀H₁₄N₄Na₂O₈S₂[1]

Molecular Weight 548.46 g/mol [1]

Physical Form Purplish-red powder[1][2][3]

Solubility
Soluble in water; slightly soluble in ethanol and

acetone[1][2]

Melting Point >300°C[4]

Purity ~98%[4]

Personal Protective Equipment (PPE) and
Engineering Controls
While some safety data sheets for similar acid dyes may classify them as non-hazardous, it is

imperative to treat all laboratory chemicals with caution.[5] An MSDS for a related azo dye, Acid

Red 18, notes potential for eye, skin, and respiratory irritation.[6] Therefore, a comprehensive

PPE strategy is mandatory.

Engineering Controls
Ventilation: Always handle Acid Red 186 in a well-ventilated area. Use a chemical fume

hood or local exhaust ventilation to control airborne dust or aerosol levels.[5][6]

Safety Stations: Ensure an eyewash station and safety shower are readily accessible in the

immediate work area.[6]

Recommended Personal Protective Equipment
The following table summarizes the necessary PPE for handling Acid Red 186.
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Body Part PPE Recommendation
Rationale and Best
Practices

Eyes/Face

Chemical safety goggles. A

face shield is required when

there is a significant risk of

splashing.[7][8]

Protects against dust particles,

splashes, and potential

irritants. Standard safety

glasses are insufficient.[6][9]

Skin/Body
Chemical-resistant lab coat or

coveralls.[9]

Prevents contact with skin.

Ensure clothing is buttoned

and fits properly.

Hands
Nitrile or butyl rubber gloves.[7]

[10]

Provides a barrier against

direct contact. Inspect gloves

for any signs of degradation or

punctures before use and

wash hands thoroughly after

removal.[6]

Respiratory

Generally not required if

handled within a fume hood. If

weighing or handling outside of

a hood where dust may be

generated, an N95 respirator

or equivalent is necessary.[7]

[10]

Minimizes inhalation of fine

powder, which can irritate the

respiratory tract.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal minimizes risk and ensures compliance with

safety regulations.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all required PPE is worn correctly. Prepare the

workspace within a chemical fume hood and cover surfaces with absorbent, disposable

bench paper.
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Weighing: To minimize dust, weigh the powder carefully. Use a spatula to gently transfer the

material. Avoid pouring the dry powder, which can create airborne dust.

Dissolving: When preparing solutions, add the Acid Red 186 powder slowly to the solvent

(e.g., water) while stirring to prevent splashing.

Post-Handling: After use, decontaminate the work surface. Remove PPE in the correct order

to avoid cross-contamination, starting with gloves, then lab coat, and finally eye protection.

Wash hands and forearms thoroughly with soap and water.[6]

Spill and Emergency Procedures
Minor Spill (Powder): Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully wipe up the material, place it in a sealed container, and label it for hazardous waste

disposal.

Minor Spill (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand). Scoop the

absorbed material into a sealed, labeled container for disposal.

Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation

develops.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

Waste Disposal Plan
Improper disposal of dyes and chemicals is a significant compliance and environmental risk.

Collection: All waste containing Acid Red 186, including contaminated paper towels, gloves,

and excess solutions, must be collected as hazardous waste.[11][12]

Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste

container.[13] The container must be kept closed except when adding waste.[12][13] Do not

overfill containers, keeping below 90% capacity.[12]
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Labeling: The waste container label must clearly state "Hazardous Waste" and identify the

contents, including "Acid Red 186" and any solvents used.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EH&S) department. Do not pour Acid Red 186 waste down the drain.[13]

Safe Handling Workflow Diagram
The following diagram illustrates the essential steps for safely handling Acid Red 186 from

initial planning to final disposal.
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Caption: Workflow for the safe handling of Acid Red 186.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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